Cas no 1690-76-2 (2-Piperidinone,1,3-dimethyl-)

2-Piperidinone,1,3-dimethyl- structure
2-Piperidinone,1,3-dimethyl- structure
Product Name:2-Piperidinone,1,3-dimethyl-
CAS No:1690-76-2
MF:C7H13NO
MW:127.184221982956
CID:149720
PubChem ID:160591
Update Time:2025-04-19

2-Piperidinone,1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinone,1,3-dimethyl-
    • 1,3-Dimethyl-piperidin-2-one
    • 1,3-dimethylpiperidin-2-one
    • 1,3-Dimethyl-2-piperidinone
    • SCHEMBL218415
    • DTXSID10883740
    • 154222-73-8
    • 1,3-dimethylpiperidone
    • 2-Piperidinone, 1,3-dimethyl-
    • 1690-76-2
    • AKOS015904954
    • Inchi: 1S/C7H13NO/c1-6-4-3-5-8(2)7(6)9/h6H,3-5H2,1-2H3
    • InChI Key: RJLKIAGOYBARJG-UHFFFAOYSA-N
    • SMILES: O=C1C(C)CCCN1C

Computed Properties

  • Exact Mass: 127.09979
  • Monoisotopic Mass: 127.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 0.949
  • Boiling Point: 218.7°C at 760 mmHg
  • Flash Point: 93.3°C
  • Refractive Index: 1.452
  • PSA: 20.31

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